1-(naphthalen-2-ylmethyl)-2-(phenoxymethyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-(naphthalen-2-ylmethyl)-2-(phenoxymethyl)benzimidazole
• InChI: InChI=1S/C25H20N2O/c1-2-10-22(11-3-1)28-18-25-26-23-12-6-7-13-24(23)27(25)17-19-14-15-20-8-4-5-9-21(20)16-19/h1-16H,17-18H2
• InChI Key: VHSXUQGHJVNVPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2CC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C25H20N2O
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives, including structures akin to the compound of interest, typically involves condensation reactions. For instance, Ghichi et al. (2023) outlined the synthesis of related benzimidazole compounds through the condensation reaction of benzene-1,2-diamine with 4-methoxynaphthalene-1-carbaldehyde, highlighting the methodologies applicable to similar compounds (Ghichi et al., 2023).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives demonstrates significant dihedral angles between naphthalene and benzimidazole rings, affecting the compound's overall geometry and properties. Ghichi et al. (2023) provide insights into the structural aspects, including the inclination of naphthalene ring systems to the benzimidazole ring, contributing to our understanding of similar compounds' molecular geometry (Ghichi et al., 2023).

Chemical Reactions and Properties

The reactivity and chemical properties of benzimidazole compounds are closely related to their molecular structure. Studies, such as those by Ghichi et al. (2023), reveal how the positioning of naphthalene rings influences reactivity, with potential implications for the synthesis of compounds like 1-(naphthalen-2-ylmethyl)-2-(phenoxymethyl)-1H-benzo[d]imidazole (Ghichi et al., 2023).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, of benzimidazole derivatives can be inferred from studies on similar compounds. For example, the crystalline structure and hydrogen bonding patterns reported by Ghichi et al. (2023) offer valuable insights into the physicochemical characteristics that might be expected for 1-(naphthalen-2-ylmethyl)-2-(phenoxymethyl)-1H-benzo[d]imidazole (Ghichi et al., 2023).

Chemical Properties Analysis

The chemical properties, including reactivity towards other compounds, stability, and potential for participating in various chemical reactions, are crucial for understanding the applications and behavior of benzimidazole derivatives. The work of Ghichi et al. (2023), through DFT calculations and reactivity studies, provides a foundation for predicting the behavior of 1-(naphthalen-2-ylmethyl)-2-(phenoxymethyl)-1H-benzo[d]imidazole in chemical environments (Ghichi et al., 2023).